N1-(2-chlorophenyl)-N2-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)oxalamide

• IUPAC Name: N'-(2-chlorophenyl)-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]oxamide
• InChI: InChI=1S/C16H17ClN2O3S/c1-10-7-8-14(23-10)13(22-2)9-18-15(20)16(21)19-12-6-4-3-5-11(12)17/h3-8,13H,9H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: CVSDJSZZBXEFFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(CNC(=O)C(=O)NC2=CC=CC=C2Cl)OC
• Molecular Formula: C16H17ClN2O3S
• Molecular Weight: 352.8 g/mol
• CAS No.: 1797023-81-4

Description

N1-(2-chlorophenyl)-N2-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C16H17ClN2O3S and its molecular weight is 352.83. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

A Novel Acid-Catalyzed Rearrangement for Synthesis of Di- and Mono-Oxalamides : A study introduced a one-pot synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, showcasing a method that could potentially apply to the synthesis of compounds similar to "N1-(2-chlorophenyl)-N2-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)oxalamide" for various research applications (Mamedov et al., 2016).

Reactivity of an Oxalamide-Based Carbene : Research on the reactivity of oxalamide-based carbenes, which are structurally related to the compound , shows potential applications in cyclopropanation reactions and the generation of fluorescent compounds, indicating a broad range of chemical and material science applications (Braun et al., 2012).

Material Science Applications

Synthesis and Characterization of Novel Polythiophenes : A study on the synthesis of polythiophenes bearing azobenzene units and oligo(ethylene glycol) segments highlights the development of materials with unique optical and electrochemical properties, suggesting potential applications in optoelectronics and sensing technologies (Tapia et al., 2010).

Layer-by-Layer Self-Assembled Chromophores for Electro-Optic Materials : Research into the synthesis of diethanolaminomethyl-functionalized chromophores and their application in nonlinear optical/electro-optic multilayers provides insights into the use of similar compounds in the development of advanced optical materials (Facchetti et al., 2003).